(1R)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanaminehydrochloride

• Molecular Formula: C7H13ClNOPS
• Molecular Weight: 225.68 g/mol
• IUPAC Name: (R)-dimethylphosphoryl(thiophen-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H12NOPS.ClH/c1-10(2,9)7(8)6-4-3-5-11-6;/h3-5,7H,8H2,1-2H3;1H/t7-;/m1./s1
• InChI Key: FXTDVABGELGGQE-OGFXRTJISA-N
• Isomeric SMILES: CP(=O)(C)[C@H](C1=CC=CS1)N.Cl
• Canonical SMILES: CP(=O)(C)C(C1=CC=CS1)N.Cl

Description

(1R)-1-(Dimethylphosphoryl)-1-(thiophen-2-yl)methanamine hydrochloride is a chiral amine derivative featuring a thiophene ring and a dimethylphosphoryl group. The compound’s stereochemistry at the C1 position (R-configuration) and the presence of a phosphoryl group distinguish it from simpler thiophene-based amines. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical and materials science applications.

Comparison with Similar Compounds

Key Structural Features :

• Thiophene moiety : A five-membered aromatic heterocycle with sulfur, contributing to π-π stacking interactions and metabolic stability .
• Chiral center : The R-configuration at C1 may confer stereoselective interactions in biological systems.

• Mannich reactions: Aminomethylation of thiophene derivatives using formaldehyde and amines .
• Microwave-assisted methods : Accelerated condensation reactions for improved yield and purity .
• Salt formation : Treatment with HCl to precipitate the hydrochloride form .

Characterization :
Hypothetical spectral data based on structural analogs:

• FT-IR : P=O stretch (~1250 cm⁻¹), thiophene C-S (~700 cm⁻¹), and NH₃⁺ vibrations (~2500–3000 cm⁻¹) .
• ¹H NMR : Thiophene protons (δ 6.8–7.5 ppm), CH-P coupling (δ 3.5–4.5 ppm) .

Comparison with Similar Compounds

The compound is compared to structurally related thiophene-based hydrochlorides (Table 1), focusing on substituent effects, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Substituent(s)	Molecular Formula	Key Properties/Applications	Reference
(1R)-1-(Dimethylphosphoryl)-1-(thiophen-2-yl)methanamine HCl	Thiophene + P(O)(CH₃)₂	C₈H₁₅ClNO₂PS	High polarity, potential kinase inhibition	–
(S)-1-(Thiophen-2-yl)ethanamine HCl	Thiophene + CH₃	C₆H₁₀ClNS	Antiviral activity, lower logP
(R)-1-(4-Bromothiophen-2-yl)ethanamine HCl	Thiophene + Br	C₆H₉BrClNS	Halogenation enhances binding affinity
[5-(Trifluoromethyl)thiophen-2-yl]methanamine HCl	Thiophene + CF₃	C₆H₇ClF₃NS	Metabolic stability, CNS applications

Substituent Effects

• Electron-Withdrawing Groups (EWGs) :

  • The dimethylphosphoryl group in the target compound enhances polarity and acidity compared to methyl or halogen substituents. This may improve solubility in polar solvents (e.g., water or DMSO) but reduce membrane permeability .
  • Trifluoromethyl (CF₃) groups in analogs (e.g., [5-(Trifluoromethyl)thiophen-2-yl]methanamine HCl) increase lipophilicity and metabolic resistance, whereas phosphoryl groups favor hydrogen bonding .

Pharmacological Potential

• Antiviral Activity : Simpler analogs like (S)-1-(thiophen-2-yl)ethanamine HCl show antiviral properties, but the phosphoryl group may alter target specificity .